Cas no 176445-74-2 (Cyclobutanecarbonitrile,1-(dimethylamino)-)

Cyclobutanecarbonitrile,1-(dimethylamino)- structure
176445-74-2 structure
Product Name:Cyclobutanecarbonitrile,1-(dimethylamino)-
CAS No:176445-74-2
MF:C7H12N2
MW:124.183581352234
CID:112375
PubChem ID:10749177
Update Time:2025-04-18

Cyclobutanecarbonitrile,1-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarbonitrile,1-(dimethylamino)-
    • 1-(dimethylamino)cyclobutanecarbonitrile
    • 1-(dimethylamino)-cyclobutanecarbonitrile
    • Cyclobutanecarbonitrile, 1-(dimethylamino)- (9CI)
    • 1-(DIMETHYLAMINO)CYCLOBUTANE-1-CARBONITRILE
    • SCHEMBL1348404
    • AKOS009985419
    • Cyclobutanecarbonitrile,1-(dimethylamino)-(9ci)
    • 1-Dimethylamino-cyclobutanecarbonitrile
    • 176445-74-2
    • ZZEAKIPYKTYAIS-UHFFFAOYSA-N
    • Inchi: 1S/C7H12N2/c1-9(2)7(6-8)4-3-5-7/h3-5H2,1-2H3
    • InChI Key: ZZEAKIPYKTYAIS-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1(C#N)CCC1

Computed Properties

  • Exact Mass: 124.10016
  • Monoisotopic Mass: 124.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.03
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